1-Amino-3-(1H-pyrazol-1-YL)propan-2-OL
Overview
Description
1-Amino-3-(1H-pyrazol-1-YL)propan-2-OL, also known as AZD6482, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds known as selective Toll-like receptor 7 (TLR7) agonists, which have been shown to have a wide range of immunomodulatory effects.
Scientific Research Applications
Eco-friendly Synthesis Strategies
The synthesis of new pyrazolyl α-amino esters derivatives from 1-Amino-3-(1H-pyrazol-1-yl)propan-2-ol demonstrates an eco-friendly approach to accessing active biomolecules. These derivatives are synthesized with high yields, emphasizing the compound's role in sustainable chemical synthesis (Mabrouk et al., 2020).
Antimicrobial and Antifungal Applications
The reaction of hydroxymethyl pyrazole derivatives with primary amines, including 1-Amino-3-(1H-pyrazol-1-yl)propan-2-ol, leads to compounds with promising antimicrobial, antifungal, and anticancer activities. This highlights its potential as a precursor for pharmacophore sites in drug development (Titi et al., 2020).
Material Science and Catalysis
In material science, the compound has been used to synthesize novel chalcone derivatives with potent antioxidant properties, further underlining its utility in creating materials with specific biological activities (Prabakaran et al., 2021).
Molecular Modifications for Drug Safety
Modifications of compounds containing 1-Amino-3-(1H-pyrazol-1-yl)propan-2-ol have been studied to mitigate safety liabilities, such as mutagenic potential and drug-drug interactions in pharmaceutical development, showcasing its relevance in enhancing drug safety profiles (Palmer et al., 2012).
Synthesis of Complexes for Catalysis
The synthesis of dinuclear copper(II) complexes derived from pyrazole-containing tridentate N2O ligands based on 1-Amino-3-(1H-pyrazol-1-yl)propan-2-ol illustrates its application in catalysis, particularly in the oxidation of organic compounds, signifying its role in the development of catalytic agents (Zhang et al., 2007).
Mechanism of Action
Mode of Action
It is known that many compounds with similar structures interact with their targets by binding to specific receptors or enzymes, which can lead to changes in cellular processes .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of 1-Amino-3-(1H-pyrazol-1-YL)propan-2-OL’s action are currently unknown. Understanding these effects requires detailed studies on the compound’s interaction with its targets and the subsequent cellular responses .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Amino-3-(1H-pyrazol-1-YL)propan-2-OL. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with targets .
properties
IUPAC Name |
1-amino-3-pyrazol-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O/c7-4-6(10)5-9-3-1-2-8-9/h1-3,6,10H,4-5,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTEXXCCAHDQARI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CC(CN)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1052554-80-9 |
Source
|
| Record name | 1-amino-3-(1H-pyrazol-1-yl)propan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(2-Chloropyrimidin-4-yl)methyl]-1-(2-ethyl-4-methyl-1,3-thiazol-5-yl)-N-methylethanamine](/img/structure/B2612537.png)
![N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2612539.png)
![Ethyl 3-(4-chlorophenyl)-5-(4-ethoxy-4-oxobutanamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2612543.png)
![[(1R,2S,3S,4S,5R,6R,8S,10S,13R,16R,17S,18S)-8-acetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate](/img/no-structure.png)
![N-[1-(4-Methylmorpholin-2-yl)ethyl]prop-2-enamide](/img/structure/B2612548.png)
